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Cat. No.: B15582021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-693,989 is a potent antifungal agent belonging to the pneumocandin class of echinocandins.

These lipopeptide compounds selectively inhibit the synthesis of β-(1,3)-D-glucan, an essential

polysaccharide component of the fungal cell wall that is absent in mammalian cells.[1][2][3]

This specific mechanism of action results in disruption of the fungal cell wall integrity, leading to

osmotic instability and cell death.[3][4] Due to its targeted activity, L-693,989 and other

echinocandins are valuable tools in antifungal research and drug development.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in both in vitro and in vivo studies. This document provides detailed

protocols for the preparation, storage, and handling of L-693,989 stock solutions.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of L-693,989 is essential for

its proper handling and use in experimental settings.
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Property Value

Molecular Formula C₅₀H₈₀N₈NaO₂₀P

Molecular Weight 1167.18 g/mol

Appearance Solid

Solubility
Soluble in DMSO, Ethanol, and DMF. Limited

water solubility.[2]

Recommended Storage Conditions
Proper storage is crucial to maintain the stability and activity of L-693,989.

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Data sourced from InvivoChem product information.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-693,989 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-693,989 in dimethyl

sulfoxide (DMSO).

Materials:

L-693,989 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Determine the required mass of L-693,989:

The molecular weight of L-693,989 is 1167.18 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, the required mass can be calculated using the

formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 1167.18

g/mol = 1.167 mg

Weighing L-693,989:

Accurately weigh out 1.17 mg of L-693,989 powder using a calibrated analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the L-693,989

powder.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming to

37°C can be applied if dissolution is slow.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for cell-based assays.

Procedure:

Thaw a single aliquot of the 10 mM L-693,989 stock solution at room temperature.

Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve

the desired final concentrations for your experiment.

It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic

to the cells, typically below 0.5%.

A vehicle control (culture medium with the same final concentration of DMSO) should be

included in all experiments.

Mechanism of Action and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway of L-693,989 and the experimental

workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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